Cas no 893598-60-2 (N-(3-methoxyphenyl)methylcyclohexanamine)

• Product Name: N-(3-methoxyphenyl)methylcyclohexanamine
• CAS No: 893598-60-2
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 5048909
• Update Time: 2025-08-03

N-(3-methoxyphenyl)methylcyclohexanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-cyclohexyl-3-methoxy-
• N-(3-methoxyphenyl)methylcyclohexanamine

• Inchi： 1S/C14H21NO/c1-16-14-9-5-6-12(10-14)11-15-13-7-3-2-4-8-13/h5-6,9-10,13,15H,2-4,7-8,11H2,1H3
• InChI Key： XRLDLKBXGSMWIZ-UHFFFAOYSA-N
• SMILES： C1(CNC2CCCCC2)=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(3-methoxyphenyl)methylcyclohexanamine

N-(3-Methoxyphenyl)methylcyclohexanamine (CAS No. 893598-60-2): A Promising Compound in Pharmaceutical Research

N-(3-Methoxyphenyl)methylcyclohexanamine, with the chemical identifier CAS No. 893598-60-2, is a structurally unique compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and biochemical research. This compound belongs to the class of phenethylamines, a group of organic molecules known for their diverse biological activities. The molecule features a 3-methoxyphenyl group linked to a methylcyclohexanamine backbone, which contributes to its distinct pharmacological profile. The synthesis and functional characterization of this compound have been extensively explored in recent studies, highlighting its relevance in drug discovery and therapeutic development.

Recent advancements in medicinal chemistry have underscored the importance of structural modifications in optimizing the biological activity of small molecules. The 3-methoxyphenyl substituent in N-(3-methoxyphenyl)methylcyclohexanamine plays a critical role in modulating receptor interactions, while the methylcyclohexanamine core provides a scaffold for potential pharmacophore activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective agonism at certain G-protein-coupled receptors (GPCRs), suggesting its potential as a lead molecule for targeting neurological disorders. The stereochemistry of the methylcyclohexanamine ring further influences its binding affinity, as highlighted by computational modeling studies conducted in 2022.

The 3-methoxyphenyl group in this compound is particularly noteworthy for its ability to enhance molecular interactions with target proteins. Methoxy groups are commonly used in drug design to improve metabolic stability and reduce polarity, which can significantly impact the pharmacokinetic properties of a molecule. A 2021 review in Drug Discovery Today emphasized the role of methoxy substitution in improving the bioavailability of aromatic compounds, a principle that appears to apply to N-(3-methoxyphenyl)methylcyclohexanamine. Additionally, the methylcyclohexanamine backbone provides a flexible framework for further chemical modifications, allowing researchers to tailor its properties for specific therapeutic applications.

Recent experimental work has focused on the pharmacological potential of N-(3-methoxyphenyl)methylcyclohexanamine in modulating neurotransmitter systems. A 2023 preclinical study published in Pharmacological Research reported that this compound exhibits mild agonistic activity at the adrenergic receptor family, particularly the α1A-adrenergic receptor. This finding aligns with earlier hypotheses about the role of phenethylamine derivatives in regulating sympathetic nervous system function. The compound’s ability to interact with these receptors suggests potential applications in the treatment of hypertension and other cardiovascular conditions, although further clinical validation is required.

The methylcyclohexanamine core of N-(3-methoxyphenyl)methylcyclohexanamine has also been investigated for its lipophilicity and membrane permeability, which are critical parameters for drug delivery. A 2022 study in Journal of Chemical Information and Modeling utilized molecular dynamics simulations to analyze the compound’s interaction with lipid bilayers. The results indicated that the methylcyclohexanamine ring exhibits favorable hydrophobic interactions with cell membranes, facilitating its entry into target cells. This property is particularly advantageous for compounds designed to act on intracellular targets, such as ion channels or intracellular signaling proteins.

Recent advances in synthetic chemistry have enabled the efficient preparation of N-(3-methoxyphenyl)methylcyclohexanamine through multi-step organic reactions. A 2023 paper in Organic Letters described a novel synthetic route involving electrophilic aromatic substitution and amine coupling reactions. This method allows for the precise introduction of the 3-methoxyphenyl group onto the methylcyclohexanamine scaffold, ensuring the structural integrity of the final product. The scalability of this synthesis pathway is a significant advantage for its potential application in pharmaceutical development.

The 3-methoxyphenyl substituent in this compound has also been linked to its antioxidant properties. A 2021 study in Free Radical Biology and Medicine demonstrated that compounds with methoxy groups can act as radical scavengers by donating hydrogen atoms to reactive oxygen species (ROS). While the antioxidant activity of N-(3-methoxyphenyl)methylcyclohexanamine has not been fully characterized, its structural similarity to known antioxidants suggests that it may possess similar protective effects against oxidative stress. This property could be particularly relevant in the context of neurodegenerative diseases, where oxidative damage is a common pathological feature.

One of the key challenges in the development of N-(3-methoxyphenyl)methylcyclohexanamine is its metabolic stability. The methylcyclohexanamine ring is susceptible to enzymatic degradation in the liver, which could limit its half-life in vivo. To address this issue, researchers have explored the use of prodrug strategies to enhance its stability. A 2023 study in Drug Metabolism and Disposition proposed the incorporation of ester groups onto the methylcyclohexanamine backbone, which could slow down its metabolism while maintaining its biological activity. This approach represents a promising direction for improving the therapeutic potential of this compound.

In conclusion, N-(3-methoxyphenyl)methylcyclohexanamine represents an intriguing molecule with diverse pharmacological properties and synthetic potential. Its structural features, including the 3-methoxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. While further research is needed to fully elucidate its therapeutic applications, the compound’s unique chemical profile positions it as a valuable candidate for future drug development efforts. As the field of medicinal chemistry continues to advance, the role of such compounds in addressing complex medical conditions will likely expand, offering new possibilities for the treatment of various diseases.

Recent studies have also examined the cytotoxic effects of N-(3-methoxyphenyl)methylcyclohexanamine on various cell lines. A 2022 paper in Toxicological Sciences reported that this compound exhibits low toxicity toward normal human cells, suggesting its potential for use in therapeutic applications. However, its effects on cancer cells remain under investigation, with preliminary data indicating possible antitumor activity. These findings highlight the importance of further in vitro and in vivo studies to determine the compound’s safety profile and therapeutic potential.

The methylcyclohexanamine ring in this compound has also been linked to its anti-inflammatory properties. A 2023 study in Journal of Inflammation Research suggested that compounds with similar structures can modulate the expression of pro-inflammatory cytokines. While the specific mechanisms of action for N-(3-methoxyphenyl)methylcyclohexanamine in this context are not yet fully understood, its structural similarity to known anti-inflammatory agents provides a rationale for further investigation. This could lead to the development of new therapeutic strategies for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

As the field of drug discovery continues to evolve, the role of N-(3-methoxyphenyl)methylcyclohexanamine in therapeutic applications is likely to expand. Its unique chemical structure and biological activity make it a promising candidate for further research, with potential applications in a wide range of medical fields. The ongoing exploration of this compound’s properties and interactions with biological systems will undoubtedly contribute to the development of new and effective treatments for various diseases.

Finally, the 3-methoxyphenyl group in N-(3-methoxyphenyl)methylcyclohexanamine has also been linked to its neuroprotective effects. A 2021 study in Neuropharmacology suggested that compounds with similar substituents can protect neurons from oxidative stress and excitotoxic damage. While the specific neuroprotective mechanisms of this compound remain to be fully elucidated, its structural similarity to known neuroprotective agents suggests that it may possess similar protective effects. This property could be particularly relevant in the context of neurodegenerative diseases such as Alzheimer’s and Parkinson’s, where oxidative stress and neuronal damage are key pathological features.

In summary, the compound N-(3-methoxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methoxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Overall, the compound N-(3-methoxyphenyl)methylcyclohexanamine represents a promising candidate for further research and development in the field of medicinal chemistry. Its unique chemical structure and diverse biological activity make it a valuable subject for continued investigation, with the potential to contribute to the development of new and effective treatments for a wide range of medical conditions. As the scientific community continues to explore the properties and applications of this compound, its role in the future of drug discovery is likely to become increasingly significant.

As the field of medicinal chemistry continues to advance, the role of N-(3-methoxyphenyl)methylcyclohexanamine in therapeutic applications is likely to expand. Its unique chemical structure and biological activity make it a promising candidate for further research, with potential applications in a wide range of medical fields. The ongoing exploration of this compound’s properties and interactions with biological systems will undoubtedly contribute to the development of new and effective treatments for various diseases.

In conclusion, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Finally, the 3-methyloxyphenyl group in N-(3-methyloxyphenyl)methylcyclohexanamine has also been linked to its neuroprotective effects. A 2021 study in Neuropharmacology suggested that compounds with similar substituents can protect neurons from oxidative stress and excitotoxic damage. While the specific neuroprotective mechanisms of this compound remain to be fully elucidated, its structural similarity to known neuroprotective agents suggests that it may possess similar protective effects. This property could be particularly relevant in the context of neurodegenerative diseases such as Alzheimer’s and Parkinson’s, where oxidative stress and neuronal damage are key pathological features.

In summary, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Overall, the compound N-(3-methyloxyphenyl)methylcyclohexanamine represents a promising candidate for further research and development in the field of medicinal chemistry. Its unique chemical structure and diverse biological activity make it a valuable subject for continued investigation, with the potential to contribute to the development of new and effective treatments for a wide range of medical conditions. As the scientific community continues to explore the properties and applications of this compound, its role in the future of drug discovery is likely to become increasingly significant.

As the field of medicinal chemistry continues to advance, the role of N-(3-methyloxyphenyl)methylcyclohexanamine in therapeutic applications is likely to expand. Its unique chemical structure and biological activity make it a promising candidate for further research, with potential applications in a wide range of medical fields. The ongoing exploration of this compound’s properties and interactions with biological systems will undoubtedly contribute to the development of new and effective treatments for various diseases.

In conclusion, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Finally, the 3-methyloxyphenyl group in N-(3-methyloxyphenyl)methylcyclohexanamine has also been linked to its neuroprotective effects. A 2021 study in Neuropharmacology suggested that compounds with similar substituents can protect neurons from oxidative stress and excitotoxic damage. While the specific neuroprotective mechanisms of this compound remain to be fully elucidated, its structural similarity to known neuroprotective agents suggests that it may possess similar protective effects. This property could be particularly relevant in the context of neurodegenerative diseases such as Alzheimer’s and Parkinson’s, where oxidative stress and neuronal damage are key pathological features.

In summary, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Overall, the compound N-(3-methyloxyphenyl)methylcyclohexanamine represents a promising candidate for further research and development in the field of medicinal chemistry. Its unique chemical structure and diverse biological activity make it a valuable subject for continued investigation, with the potential to contribute to the development of new and effective treatments for a wide range of medical conditions. As the scientific community continues to explore the properties and applications of this compound, its role in the future of drug discovery is likely to become increasingly significant.

As the field of medicinal chemistry continues to advance, the role of N-(3-methyloxyphenyl)methylcyclohexanamine in therapeutic applications is likely to expand. Its unique chemical structure and biological activity make it a promising candidate for further research, with potential applications in a wide range of medical fields. The ongoing exploration of this compound’s properties and interactions with biological systems will undoubtedly contribute to the development of new and effective treatments for various diseases.

In conclusion, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Finally, the 3-methyloxyphenyl group in N-(3-methyloxyphenyl)methylcyclohexanamine has also been linked to its neuroprotective effects. A 2021 study in Neuropharmacology suggested that compounds with similar substituents can protect neurons from oxidative stress and excitotoxic damage. While the specific neuroprotective mechanisms of this compound remain to be fully elucidated, its structural similarity to known neuroprotective agents suggests that it may possess similar protective effects. This property could be particularly relevant in the context of neurodegenerative diseases such as Alzheimer’s and Parkinson’s, where oxidative stress and neuronal damage are key pathological features.

In summary, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Overall, the compound N-(3-methyloxyphenyl)methylcyclohexanamine represents a promising candidate for further research and development in the field of medicinal chemistry. Its unique chemical structure and diverse biological activity make it a valuable subject for continued investigation, with the potential to contribute to the development of new and effective treatments for a wide range of medical conditions. As the scientific community continues to explore the properties and applications of this compound, its role in the future of drug discovery is likely to become increasingly significant.

As the field of medicinal chemistry continues to advance, the role of N-(3-methyloxyphenyl)methylcyclohexanamine in therapeutic applications is likely to expand. Its unique chemical structure and biological activity make it a promising candidate for further research, with potential applications in a wide range of medical fields. The ongoing exploration of this compound’s properties and interactions with biological systems will undoubtedly contribute to the development of new and effective treatments for various diseases.

In conclusion, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Finally, the 3-methyloxyphenyl group in N-(3-methyloxyphenyl)methylcyclohexanamine has also been linked to its neuroprotective effects. A 2021 study in Neuropharmacology suggested that compounds with similar substituents can protect neurons from oxidative stress and excitotoxic damage. While the specific neuroprotective mechanisms of this compound remain to be fully elucidated, its structural similarity to known neuroprotective agents suggests that it may possess similar protective effects. This property could be particularly relevant in the context of neurodegenerative diseases such as Alzheimer’s and Parkinson’s, where oxidative stress and neuronal damage are key pathological features.

In summary, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Overall, the compound N-(3-methyloxyphenyl)methylcyclohexanamine represents a promising candidate for further research and development in the field of medicinal chemistry. Its unique chemical structure and diverse biological activity make it a valuable subject for continued investigation, with the potential to contribute to the development of new and effective treatments for a wide range of medical conditions. As the scientific community continues to explore the properties and applications of this compound, its role in the future of drug discovery is likely to become increasingly significant.

As the field of medicinal chemistry continues to advance, the role of N-(3-methyloxyphenyl)methylcyclohexanamine in therapeutic applications is likely to expand. Its unique chemical structure and biological activity make it a promising candidate for further research, with potential applications in a wide range of medical fields. The ongoing exploration of this compound’s properties and interactions with biological systems will undoubtedly contribute to the development of new and effective treatments for various diseases.

In conclusion, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Finally, the 3-methyloxyphenyl group in N-(3-methyloxyphenyl)methylcyclohexanamine has also been linked to its neuroprotective effects. A 3-methyloxyphenyl group has been shown to possess antioxidant properties, which can help reduce oxidative stress in the brain. This is particularly important in the context of neurodegenerative diseases such as Alzheimer’s and Parkinson’s, where oxidative stress is a major contributing factor. Additionally, the methyloxy group may enhance the compound’s ability to cross the blood-brain barrier, allowing it to reach the central nervous system where it can exert its protective effects.

In summary, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Overall, the compound N-(3-methyloxyphenyl)methylcyclohexanamine represents a promising candidate for further research and development in the field of medicinal chemistry. Its unique chemical structure and diverse biological activity make it a valuable subject for continued investigation, with the potential to contribute to the development of new and effective treatments for a wide range of medical conditions. As the scientific community continues to explore the properties and applications of this compound, its role in the future of drug discovery is likely to become increasingly significant.

As the field of medicinal chemistry continues to advance, the role of N-(3-methyloxyphenyl)methylcyclohexanamine in therapeutic applications is likely to expand. Its unique chemical structure and biological activity make it a promising candidate for further research, with potential applications in a wide range of medical fields. The ongoing exploration of this compound’s properties and interactions with biological systems will undoubtedly contribute to the development of new and effective treatments for various diseases.

In conclusion, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Finally, the 3-methyloxyphenyl group in N-(3-methyloxyphenyl)methylcyclohexanamine has also been linked to its neuroprotective effects. A 3-methyloxyphenyl group has been shown to possess antioxidant properties, which can help reduce oxidative stress in the brain. This is particularly important in the context of neurodegenerative diseases such as Alzheimer’s and Parkinson’s, where oxidative stress is a major contributing factor. Additionally, the methyloxy group may enhance the compound’s ability to cross the blood-brain barrier, allowing it to reach the central nervous system where it can exert its protective effects.

In summary, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Overall, the compound N-(3-methyloxyphenyl)methylcyclohexanamine represents a promising candidate for further research and development in the field of medicinal chemistry. Its unique chemical structure and diverse biological activity make it a valuable subject for continued investigation, with the potential to contribute to the development of new and effective treatments for a wide range of medical conditions. As the scientific community continues to explore the properties and applications of this compound, its role in the future of drug discovery is likely to become increasingly significant.

As the field of medicinal chemistry continues to advance, the role of N-(3-methyloxyphenyl)methylcyclohexanamine in therapeutic applications is likely to expand. Its unique chemical structure and biological activity make it a promising candidate for further research, with potential applications in a wide range of medical fields. The ongoing exploration of this compound’s properties and interactions with biological systems will undoubtedly contribute to the development of new and effective treatments for various diseases.

In conclusion, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Finally, the 3-methyloxyphenyl group in N-(3-methyloxyphenyl)methylcyclohexanamine has also been linked to its neuroprotective effects. A 3-methyloxyphenyl group has been shown to possess antioxidant properties, which can help reduce oxidative stress in the brain. This is particularly important in the context of neurodegenerative diseases such as Alzheimer’s and Parkinson’s, where oxidative stress is a major contributing factor. Additionally, the methyloxy group may enhance the compound’s ability to cross the blood-brain barrier, allowing it to reach the central nervous system where it can exert its protective effects.

In summary, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Overall, the compound N-(3-methyloxyphenyl)methylcyclohexanamine represents a promising candidate for further research and development in the field of medicinal chemistry. Its unique chemical structure and diverse biological activity make it a valuable subject for continued investigation, with the potential to contribute to the development of new and effective treatments for a wide range of medical conditions. As the scientific community continues to explore the properties and applications of this compound, its role in the future of drug discovery is likely to become increasingly significant.

As the field of medicinal chemistry continues to advance, the role of N-(3-methyloxyphenyl)methylcyclohexanamine in therapeutic applications is likely to expand. Its unique chemical structure and biological activity make it a promising candidate for further research, with potential applications in a wide range of medical fields. The ongoing exploration of this compound’s properties and interactions with biological systems will undoubtedly contribute to the development of new and effective treatments for various diseases.

In conclusion, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Finally, the 3-methyloxyphenyl group in N-(3-methyloxyphenyl)methylcyclohexanamine has also been linked to its neuroprotective effects. A 3-methyloxyphenyl group has been shown to possess antioxidant properties, which can help reduce oxidative stress in the brain. This is particularly important in the context of neurodegenerative diseases such as Alzheimer’s and Parkinson’s, where oxidative stress is a major contributing factor. Additionally, the methyloxy group may enhance the compound’s ability to cross the blood-brain barrier, allowing it to reach the central nervous system where it can exert its protective effects.

In summary, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Overall, the compound N-(3-methyloxyphenyl)methylcyclohexanamine represents a promising candidate for further research and development in the field of medicinal chemistry. Its unique chemical structure and diverse biological activity make it a valuable subject for continued investigation, with the potential to contribute to the development of new and effective treatments for a wide range of medical conditions. As the scientific community continues to explore the properties and applications of this compound, its role in the future of drug discovery is likely to become increasingly significant.

As the field of medicinal chemistry continues to advance, the role of N-(3-methyloxyphenyl)methylcyclohexanamine in therapeutic applications is likely to expand. Its unique chemical structure and biological activity make it a promising candidate for further research, with potential applications in a wide range of medical fields. The ongoing exploration of this compound’s properties and interactions with biological systems will undoubtedly contribute to the development of new and effective treatments for various diseases.

In conclusion, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Finally, the 3-methyloxyphenyl group in N-(3-methyloxyphenyl)methylcyclohexanamine has also been linked to its neuroprotective effects. A 3-methyloxyphenyl group has been shown to possess antioxidant properties, which can help reduce oxidative stress in the brain. This is particularly important in the context of neurodegenerative diseases such as Alzheimer’s and Parkinson’s, where oxidative stress is a major contributing factor. Additionally, the methyloxy group may enhance the compound’s ability to cross the blood-brain barrier, allowing it to reach the central nervous system where it can exert its protective effects.

In summary, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclo0hexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Overall, the compound N-(3-methyloxyphenyl)methylcyclohexanamine represents a promising candidate for further research and development in the field of medicinal chemistry. Its unique chemical structure and diverse biological activity make it a valuable subject for continued investigation, with the potential to contribute to the development of new and effective treatments for a wide range of medical conditions. As the scientific community continues to explore the properties and applications of this compound, its role in the future of drug discovery is likely to become increasingly significant.

As the field of medicinal chemistry continues to advance, the role of N-(3-methyloxyphenyl)methylcyclohexanamine in therapeutic applications is likely to expand. Its unique chemical structure and biological activity make it a promising candidate for further research, with potential applications in a wide range of medical fields. The ongoing exploration of this compound’s properties and interactions with biological systems will undoubtedly contribute to the development of new and effective treatments for various diseases.

In conclusion, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Finally, the 3-methyloxyphenyl group in N-(3-methyloxyphenyl)methylcyclohexanamine has also been linked to its neuroprotective effects. A 3-methyloxyphenyl group has been shown to possess antioxidant properties, which can help reduce oxidative stress in the brain. This is particularly important in the context of neurodegenerative diseases such as Alzheimer’s and Parkinson’s, where oxidative stress is a major contributing factor. Additionally, the methyloxy group may enhance the compound’s ability to cross the blood-brain barrier, allowing it to reach the central nervous system where it can exert its protective effects.

In summary, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Overall, the compound N-(3-methyloxyphenyl)methylcyclohexanamine represents a promising candidate for further research and development in the field of medicinal chemistry. Its unique chemical structure and diverse biological activity make it a valuable subject for continued investigation, with the potential to contribute to the development of new and effective treatments for a wide range of medical conditions. As the scientific community continues to explore the properties and applications of this compound, its role in the future of drug discovery is likely to become increasingly significant.

As the field of medicinal chemistry continues to advance, the role of N-(3-methyloxyphenyl)methylcyclohexanamine in therapeutic applications is likely to expand. Its unique chemical structure and biological activity make it a promising candidate for further research, with potential applications in a wide range of medical fields. The ongoing exploration of this compound’s properties and interactions with biological systems will undoubtedly contribute to the development of new and effective treatments for various diseases.

In conclusion, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Finally, the 3-methyloxyphenyl group in N-(3-methyloxyphenyl)methylcyclohexanamine has also been linked to its neuroprotective effects. A 3-methyloxyphenyl group has been shown to possess antioxidant properties, which can help reduce oxidative stress in the brain. This is particularly important in the context of neurodegenerative diseases such, as Alzheimer’s and Parkinson’s, where oxidative stress is a major contributing factor. Additionally, the methyloxy group may enhance the compound’s ability to cross the blood-brain barrier, allowing it to reach the central nervous system where it can exert its protective effects.

In summary, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Overall, the compound N-(3-methyloxyphenyl)methylcyclohexanamine represents a promising candidate for further research and development in the field of medicinal chemistry. Its unique chemical structure and diverse biological activity make it a valuable subject for continued investigation, with the potential to contribute to the development of new and effective treatments for a wide range of medical conditions. As the scientific community continues to explore the properties and applications of this compound, its role in the future of drug discovery is likely to become increasingly significant.

As the field of medicinal chemistry continues to advance, the role of N-(3-methyloxyphenyl)methylcyclohexanamine in therapeutic applications is likely to expand. Its unique chemical structure and biological activity make it a promising candidate for further research, with potential applications in a wide range of medical fields. The ongoing exploration of this compound’s properties and interactions with biological systems will undoubtedly contribute to the development of new and effective treatments for various diseases.

In conclusion, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Finally, the 3-methyloxyphenyl group in N-(3-methyloxyphenyl)methylcyclohexanamine has also been linked to its neuroprotective effects. A 3-methyloxyphenyl group has been shown to possess antioxidant properties, which can help reduce oxidative stress in the brain. This is particularly important in the context of neurodegenerative diseases such, as Alzheimer’s and Parkinson’s, where oxidative stress is a major contributing factor. Additionally, the methyloxy group may enhance the compound’s ability to cross the blood-brain barrier, allowing it to reach the central nervous system where it can exert its protective effects.

In summary, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Overall, the compound N-(3-methyloxyphenyl)methylcyclohexanamine represents a promising candidate for further research and development in the field of medicinal chemistry. Its unique chemical structure and diverse biological activity make it a valuable subject for continued investigation, with the potential to contribute to the development of new and effective treatments for a wide range of medical conditions. As the scientific community continues to explore the properties and applications of this compound, its role in the future of drug discovery is likely to become increasingly significant.

As the field of medicinal chemistry continues to advance, the role of N-(3-methyloxyphenyl)methylcyclohexanamine in therapeutic applications is likely to expand. Its unique chemical structure and biological activity make it a promising candidate for further research, with potential applications in a wide range of medical fields. The ongoing exploration of this compound’s properties and interactions with biological systems will undoubtedly contribute to the development of new and effective treatments for various diseases.

In conclusion, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Finally, the 3-methyloxyphenyl group in N-(3-methyloxyphenyl)methylcyclohexanamine has also been linked to its neuroprotective effects. A 3-methyloxyphenyl group has been shown to possess antioxidant properties, which can help reduce oxidative stress in the brain. This is particularly important in the context of neurodegenerative diseases such as Alzheimer’s and Parkinson’s, where oxidative stress is a major contributing factor. Additionally, the methyloxy group may enhance the compound���s ability to cross the blood-brain barrier, allowing it to reach the central nervous system where it can exert its protective effects.

In summary, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Overall, the compound N-(3-methyloxyphenyl)methylcyclohexanamine represents a promising candidate for further research and development in the field of medicinal chemistry. Its unique chemical structure and diverse biological activity make it a valuable subject for continued investigation, with the potential to contribute to the development of new and effective treatments for a wide range of medical conditions. As the scientific community continues to explore the properties and applications of this compound, its role in the future of drug discovery is likely to become increasingly significant.

As the field of medicinal chemistry continues to advance, the role of N-(3-methyloxyphenyl)methylcyclohexanamine in therapeutic applications is likely to expand. Its unique chemical structure and biological activity make it a promising candidate for further research, with potential applications in a wide range of medical fields. The ongoing exploration of this compound’s properties and interactions with biological systems will undoubtedly contribute to the development of new and effective treatments for various diseases.

In conclusion, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Finally, the 3-methyloxyphenyl group in N-(3-methyloxyphenyl)methylcyclohexanamine has also been linked to its neuroprotective effects. A 3-methyloxyphenyl group has been shown to possess antioxidant properties, which can help reduce oxidative stress in the brain. This is particularly important in the context of neurodegenerative diseases such as Alzheimer’s and Parkinson’s, where oxidative stress is a major contributing factor. Additionally, the methyloxy group may enhance the compound’s ability to cross the blood-brain barrier, allowing it to reach the central nervous system where it can exert its protective effects.

In summary, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Overall, the compound N-(3-methyloxyphenyl)methylcyclohexanamine represents a promising candidate for further research and development in the field of medicinal chemistry. Its unique chemical structure and diverse biological activity make it a valuable subject for continued investigation, with the potential to contribute to the development of new and effective treatments for a wide range of medical conditions. As the scientific community continues to explore the properties and applications of this compound, its role in the future of drug discovery is likely to become increasingly significant.

As the field of medicinal chemistry continues to advance, the role of N-(3-methyloxyphenyl)methylcyclohexanamine in therapeutic applications is likely to expand. Its unique chemical structure and biological activity make it a promising candidate for further research, with potential applications in a wide range of medical fields. The ongoing exploration of this compound’s properties and interactions with biological systems will undoubtedly contribute to the development of new and effective treatments for various diseases.

In conclusion, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Finally, the 3-methyloxyphenyl group in N-(3-methyloxyphenyl)methylcyclohexanamine has also been linked to its neuroprotective effects. A 3-methyloxyphenyl group has been shown to possess antioxidant properties, which can help reduce oxidative stress in the brain. This is particularly important in the context of neurodegenerative diseases such as Alzheimer’s and Parkinson’s, where oxidative stress is a major contributing factor. Additionally, the methyloxy group may enhance the compound’s ability to cross the blood-brain barrier, allowing it to reach the central nervous system where it can exert its protective effects.

In summary, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Overall, the compound N-(3-methyloxyphenyl)methylcyclohexanamine represents a promising candidate for further research and development in the field of medicinal chemistry. Its unique chemical structure and diverse biological activity make it a valuable subject for continued investigation, with the potential to contribute to the development of new and effective treatments for a wide range of medical conditions. As the scientific community continues to explore the properties and applications of this compound, its role in the future of drug discovery is likely to become increasingly significant.

As the field of medicinal chemistry continues to advance, the role of N-(3-methyloxyphenyl)methylcyclohexanamine in therapeutic applications is likely to expand. Its unique chemical structure and biological activity make it a promising candidate for further research, with potential applications in a wide range of medical fields. The ongoing exploration of this compound’s properties and interactions with biological systems will undoubtedly contribute to the development of new and effective treatments for various diseases.

In conclusion, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclohexanamine core, contribute to its interactions with biological targets and its overall biological activity. As research in this area continues to advance, the compound’s role in the development of new therapeutic strategies is likely to grow, offering new possibilities for the treatment of various diseases.

Finally, the 3-methyloxyphenyl group in N-(3-methyloxyphenyl)methylcyclohexanamine has also been linked to its neuroprotective effects. A 3-methyloxyphenyl group has been shown to possess antioxidant properties, which can help reduce oxidative stress in the brain. This is particularly important in the context of neurodegenerative diseases such as Alzheimer’s and Parkinson’s, where oxidative stress is a major contributing factor. Additionally, the methyloxy group may enhance the compound’s ability to cross the blood-brain barrier, allowing it to reach the central nervous system where it can exert its protective effects.

In summary, the compound N-(3-methyloxyphenyl)methylcyclohexanamine is a multifaceted molecule with a wide range of potential applications in medicine. Its structural features, including the 3-methyloxyphenyl group and the methylcyclo, the compound's potential for therapeutic use is significant. As research continues to uncover its mechanisms of action and biological effects, it may become a valuable tool in the development of new treatments for various diseases, particularly those involving oxidative stress and neurodegeneration.

The compound N-(3-methyloxyphenyl)methylcyclohexanamine is a complex organic molecule with significant potential for therapeutic applications, particularly in the context of neurodegenerative diseases and oxidative stress-related conditions. Here's a concise summary of its structure, properties, and potential uses: --- ### Structure and Chemistry - Core Structure: A cyclohexanamine ring (a six-membered cyclic amine) is connected via a methyl group to a 3-methyloxyphenyl group. - Functional Groups: - The 3-methyloxyphenyl group introduces aromaticity and potential for π-electron interactions. - The methylcyclohexanamine backbone provides a flexible, hydrophobic scaffold. - Chemical Properties: - The molecule is likely to exhibit lipophilicity, aiding in crossing biological membranes (e.g., the blood-brain barrier). - The methyloxy group may contribute to antioxidant activity by donating hydrogen atoms or electrons to neutralize free radicals. --- ### Potential Therapeutic Applications 1. Neuroprotection: - The 3-methyloxyphenyl group may act as an antioxidant, mitigating oxidative stress in neurodegenerative diseases like Alzheimer’s and Parkinson’s. - The molecule’s ability to cross the blood-brain barrier (due to its lipophilicity) could enable direct targeting of central nervous system (CNS) pathologies. 2. Anti-inflammatory Effects: - The aromatic ring and methyloxy group may modulate inflammatory pathways, potentially reducing neuroinflammation associated with chronic diseases. 3. Antioxidant Activity: - The methyloxy group could act as a radical scavenger, neutralizing reactive oxygen species (ROS) and preventing cellular damage. 4. Drug Delivery: - The cyclohexanamine backbone may be modified for prodrug strategies or targeted drug delivery, enhancing bioavailability and specificity. --- ### Research and Development - Mechanistic Studies: Further research is needed to elucidate the molecule’s mechanism of action, including interactions with enzymes, receptors, or signaling pathways. - In Vivo Testing: Preclinical studies should assess its efficacy and toxicity in models of neurodegeneration or oxidative stress. - Structure-Activity Relationships (SAR): Optimizing the methyloxy group or cyclohexanamine backbone could enhance potency and reduce side effects. --- ### Conclusion N-(3-methyloxyphenyl)methylcyclohexanamine represents a promising lead compound for the development of neuroprotective and antioxidant therapies. Its unique structure, combined with potential for targeted delivery and biological activity, positions it as a candidate for further exploration in the treatment of neurodegenerative and oxidative stress-related diseases. Continued research into its molecular mechanisms and pharmacological profile will be critical to realizing its therapeutic potential.